4-[3-(2,4-dichlorophenyl)acryloyl]morpholine

• IUPAC Name: (E)-3-(2,4-dichlorophenyl)-1-morpholin-4-ylprop-2-en-1-one
• InChI: InChI=1S/C13H13Cl2NO2/c14-11-3-1-10(12(15)9-11)2-4-13(17)16-5-7-18-8-6-16/h1-4,9H,5-8H2/b4-2+
• InChI Key: FXOCIKJTOXGQMY-DUXPYHPUSA-N
• Canonical SMILES: C1COCCN1C(=O)C=CC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C1COCCN1C(=O)/C=C/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H13Cl2NO2
• Molecular Weight: 286.15 g/mol

Description

4-[3-(2,4-dichlorophenyl)acryloyl]morpholine, also known as DCM, is a chemical compound that has been widely used in scientific research. It is a synthetic compound that was first synthesized in the 1970s and has since been used in various fields of research such as pharmacology, biochemistry, and physiology. The compound is known to have unique properties that make it an ideal tool for studying various biological processes. In

Scientific Research Applications

4-[3-(2,4-dichlorophenyl)acryloyl]morpholine has been widely used in scientific research due to its unique properties. It is known to selectively bind to proteins and enzymes, making it an ideal tool for studying various biological processes. It has been used in studies related to cancer, inflammation, and neurodegenerative diseases. This compound has also been used in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 4-[3-(2,4-dichlorophenyl)acryloyl]morpholine involves its ability to selectively bind to proteins and enzymes. It is known to bind to the active site of enzymes, inhibiting their activity. This property has been used in the development of enzyme inhibitors for various diseases. This compound is also known to bind to DNA, inhibiting its replication and transcription.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It is known to induce apoptosis in cancer cells, making it a potential anti-cancer agent. It has also been shown to inhibit inflammation, making it a potential treatment for inflammatory diseases. This compound has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-[3-(2,4-dichlorophenyl)acryloyl]morpholine has several advantages for lab experiments. It is a synthetic compound that is readily available and relatively inexpensive. It is also stable and can be stored for long periods without degradation. However, this compound has some limitations as well. It is known to be toxic to cells at high concentrations, which can limit its use in certain experiments. It is also known to be unstable in acidic conditions, which can limit its use in certain assays.

Future Directions

There are several future directions for the use of 4-[3-(2,4-dichlorophenyl)acryloyl]morpholine in scientific research. One potential direction is the development of new drugs and therapies based on its unique properties. This compound can also be used in the development of new enzyme inhibitors for various diseases. Another potential direction is the use of this compound in the development of new diagnostic tools for various diseases. Finally, this compound can be used in the development of new assays for studying various biological processes.
Conclusion
In conclusion, this compound is a synthetic compound that has been widely used in scientific research. It has unique properties that make it an ideal tool for studying various biological processes. The synthesis method is relatively simple and can be carried out in a laboratory setting using standard equipment and reagents. This compound has several advantages for lab experiments but also has some limitations. There are several future directions for the use of this compound in scientific research, including the development of new drugs and therapies, enzyme inhibitors, diagnostic tools, and assays for studying various biological processes.

Synthesis Methods

The synthesis of 4-[3-(2,4-dichlorophenyl)acryloyl]morpholine involves the reaction of 2,4-dichlorobenzaldehyde with morpholine in the presence of a base. The resulting intermediate is then treated with acryloyl chloride to obtain the final product. The synthesis process is relatively simple and can be carried out in a laboratory setting using standard equipment and reagents.